Cas no 34257-57-3 (1-Methoxy-2-[(1-methylethyl)thio]benzene)

1-Methoxy-2-[(1-methylethyl)thio]benzene is a sulfur-containing aromatic compound characterized by the presence of a methoxy group and an isopropylthio substituent on the benzene ring. This structure imparts unique reactivity and solubility properties, making it a valuable intermediate in organic synthesis, particularly in the development of agrochemicals and pharmaceuticals. The thioether functionality enhances its utility in cross-coupling reactions, while the methoxy group contributes to electronic modulation in target molecules. Its stability under various reaction conditions and compatibility with diverse synthetic methodologies underscore its versatility. The compound is typically handled under standard laboratory conditions, requiring appropriate storage to prevent degradation.
1-Methoxy-2-[(1-methylethyl)thio]benzene structure
34257-57-3 structure
Product Name:1-Methoxy-2-[(1-methylethyl)thio]benzene
CAS No:34257-57-3
MF:C10H14OS
MW:182.282561779022
MDL:MFCD26142712
CID:2857648
PubChem ID:12357666
Update Time:2025-10-24

1-Methoxy-2-[(1-methylethyl)thio]benzene Chemical and Physical Properties

Names and Identifiers

    • 1-methoxy-2-(propan-2-ylsulfanyl)benzene
    • 34257-57-3
    • SCHEMBL5962399
    • 1-methoxy-2-propan-2-ylsulfanylbenzene
    • 1-Methoxy-2-((1-methylethyl)thio)benzene
    • 1-Methoxy-2-[(1-methylethyl)thio]benzene
    • DTXSID501273451
    • 2-(Isopropylthio)-1-methoxybenzene
    • MDL: MFCD26142712
    • Inchi: 1S/C10H14OS/c1-8(2)12-10-7-5-4-6-9(10)11-3/h4-8H,1-3H3
    • InChI Key: HMEXWXWOVBCHJI-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1OC)C(C)C

Computed Properties

  • Exact Mass: 182.07653624Da
  • Monoisotopic Mass: 182.07653624Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 34.5Ų

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